(4-chloro-2-methylphenyl)[1-(3-isoxazolylmethyl)-3-piperidinyl]methanone

• IUPAC Name: (4-chloro-2-methylphenyl)-[1-(1,2-oxazol-3-ylmethyl)piperidin-3-yl]methanone
• InChI: InChI=1S/C17H19ClN2O2/c1-12-9-14(18)4-5-16(12)17(21)13-3-2-7-20(10-13)11-15-6-8-22-19-15/h4-6,8-9,13H,2-3,7,10-11H2,1H3
• InChI Key: YHUVFEURYKWVNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C(=O)C2CCCN(C2)CC3=NOC=C3
• Molecular Formula: C17H19ClN2O2
• Molecular Weight: 318.8 g/mol
• Solubility: 46.3 [ug/mL] (The mean of the results at pH 7.4)

Description

(4-chloro-2-methylphenyl)[1-(3-isoxazolylmethyl)-3-piperidinyl]methanone, also known as JNJ-7925476, is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidinyl methanone derivatives and has been found to possess a range of biochemical and physiological effects.

Mechanism of Action

(4-chloro-2-methylphenyl)[1-(3-isoxazolylmethyl)-3-piperidinyl]methanone acts by inhibiting the reuptake of dopamine by the dopamine transporter. This results in an increase in the levels of dopamine in the synaptic cleft, which leads to increased dopamine signaling. The increased dopamine signaling has been found to be beneficial in the treatment of neurological disorders such as Parkinson's disease and ADHD.
Biochemical and Physiological Effects:
(4-chloro-2-methylphenyl)[1-(3-isoxazolylmethyl)-3-piperidinyl]methanone has been found to have a range of biochemical and physiological effects. It has been found to increase the release of dopamine and norepinephrine in the prefrontal cortex, which improves cognitive function. It has also been found to increase the release of dopamine in the striatum, which improves motor function. Additionally, (4-chloro-2-methylphenyl)[1-(3-isoxazolylmethyl)-3-piperidinyl]methanone has been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4-chloro-2-methylphenyl)[1-(3-isoxazolylmethyl)-3-piperidinyl]methanone is its high selectivity for the dopamine transporter, which makes it a valuable tool for studying the role of dopamine in various physiological and pathological processes. However, one of the limitations of (4-chloro-2-methylphenyl)[1-(3-isoxazolylmethyl)-3-piperidinyl]methanone is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of (4-chloro-2-methylphenyl)[1-(3-isoxazolylmethyl)-3-piperidinyl]methanone. One potential direction is the development of more potent and selective dopamine transporter inhibitors for the treatment of neurological disorders. Another potential direction is the investigation of the role of (4-chloro-2-methylphenyl)[1-(3-isoxazolylmethyl)-3-piperidinyl]methanone in the regulation of other neurotransmitters and neuromodulators. Additionally, the use of (4-chloro-2-methylphenyl)[1-(3-isoxazolylmethyl)-3-piperidinyl]methanone as a tool for studying the molecular and cellular mechanisms of dopamine signaling could lead to a better understanding of the pathophysiology of neurological disorders.

Scientific Research Applications

(4-chloro-2-methylphenyl)[1-(3-isoxazolylmethyl)-3-piperidinyl]methanone has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to be a potent and selective inhibitor of the dopamine transporter, which makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).